Cas no 478080-70-5 (4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE)

• Product Name: 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE
• CAS No: 478080-70-5
• MF: C₂₄H₁₇F₃N₂O₃S
• MW: 470.463595151901
• CID: 5224611
• Update Time: 2026-03-07

4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylbenzenesulfonyl)-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine
• 4-[(4-METHYLPHENYL)SULFONYL]-2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]PYRIMIDINE
• 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE
• 4-(4-methylphenyl)sulfonyl-2-phenyl-6-[3-(trifluoromethyl)phenoxy]pyrimidine

• Inchi： 1S/C24H17F3N2O3S/c1-16-10-12-20(13-11-16)33(30,31)22-15-21(28-23(29-22)17-6-3-2-4-7-17)32-19-9-5-8-18(14-19)24(25,26)27/h2-15H,1H3
• InChI Key： PRKVYXJPGZGYKU-UHFFFAOYSA-N
• SMILES： S(C1C=C(N=C(C2C=CC=CC=2)N=1)OC1=CC=CC(C(F)(F)F)=C1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 728
• XLogP3: 6.1
• Topological Polar Surface Area: 77.5

Additional information on 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE

Comprehensive Overview of 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE (CAS No. 478080-70-5)

The compound 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE (CAS No. 478080-70-5) is a specialized sulfone-containing pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a phenyl sulfone moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in kinase inhibition and enzyme modulation, aligning with the growing demand for targeted therapies in modern medicine.

In recent years, the 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE has gained attention due to its potential in addressing chronic diseases such as cancer and inflammatory disorders. The trifluoromethyl group, a common feature in bioactive molecules, enhances the compound's metabolic stability and binding affinity, making it a promising candidate for small-molecule drug development. This aligns with the current trend in precision medicine, where researchers seek compounds with high selectivity and low toxicity.

The synthesis of CAS No. 478080-70-5 involves multi-step organic reactions, including Suzuki coupling and nucleophilic aromatic substitution, which are widely studied in medicinal chemistry. Its sulfone group contributes to its electron-withdrawing properties, which can influence molecular interactions in biological systems. This characteristic is particularly valuable in designing enzyme inhibitors, a hot topic in drug design forums and academic research.

From an industrial perspective, 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE is also explored for its potential in crop protection. The pyrimidine core is a common scaffold in agrochemicals, and the addition of a trifluoromethyl group could improve its efficacy against pest resistance, a major challenge in sustainable agriculture. This application resonates with the global push for eco-friendly solutions in farming.

Analytical studies of CAS No. 478080-70-5 often employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in pharmaceutical research, where even minor impurities can impact biological activity. The compound's logP and solubility profiles are also frequently analyzed to predict its ADME properties, a key consideration in preclinical development.

In the context of intellectual property, 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE has been referenced in several patent filings, highlighting its commercial potential. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the demand from biotech startups and academic labs. Its versatility makes it a valuable asset in high-throughput screening campaigns.

Looking ahead, the role of CAS No. 478080-70-5 in green chemistry initiatives is worth noting. Researchers are investigating catalytic methods to synthesize this compound with minimal waste, aligning with the principles of sustainable chemistry. This focus on environmental impact is a recurring theme in scientific literature and industry conferences, reflecting broader societal concerns.

In summary, 4-METHYLPHENYL 2-PHENYL-6-[3-(TRIFLUOROMETHYL)PHENOXY]-4-PYRIMIDINYL SULFONE represents a compelling case study in the intersection of chemical innovation and practical applications. Its relevance to drug discovery, agriculture, and materials science ensures its continued prominence in scientific discourse. As AI-driven drug design and computational chemistry advance, compounds like this will likely play a pivotal role in shaping the future of life sciences.